

# CH5164840 side effects visual disorder

**Author:** Smolecule Technical Support Team. **Date:** February 2026

**Compound Focus:** CH5164840

Cat. No.: S547926

Get Quote

## FAQ: Visual Disorders with CH5164840

**Q1: What visual side effects are associated with the Hsp90 inhibitor CH5164840?** Preclinical studies in beagle dogs have shown that repeated oral administration of **CH5164840** can induce retinal toxicity. The observed effects include:

- **Clinical Symptoms:** Signs suggesting visual disorders and loss of pupillary light reflex [1].
- **Functional Abnormalities:** Abnormal waveforms detected by electroretinography (ERG) [1].
- **Structural Damage:** Histopathological examination revealed changes in the **photoreceptor cell layer** and the **outer nuclear layer** of the retina [1].

It is important to note that these visual symptoms and ERG abnormalities were noted at an earlier stage or lower dose than other systemic toxicities for **CH5164840** and another structurally distinct Hsp90 inhibitor [1].

**Q2: Is the visual toxicity specific to CH5164840, or a class effect of Hsp90 inhibitors?** Retinal toxicity is considered a **class effect of Hsp90 pan-inhibitors** [2]. The following evidence supports this:

- Two structurally distinct Hsp90 inhibitors (**CH5164840** and CH5449302) induced similar retinal toxicities in beagle dogs [1].
- Visual disorders, including photopsia, night blindness, and blurred vision, have been reported in clinical trials for other Hsp90 inhibitors, such as luminespib (AUY922) [2] [3].
- The underlying mechanism is attributed to the inhibition of Hsp90 in retinal cells, which disrupts client protein folding and leads to apoptosis and ROS production [2].

## Summary of Preclinical Findings

The table below summarizes key quantitative data from the preclinical study on **CH5164840** in beagle dogs.

Assessment Method	Observed Findings	Implication
Clinical Observation	Symptoms suggesting visual disorder; loss of pupillary light reflex [1]	Indicates functional visual impairment.
Electroretinography (ERG)	Abnormal waveform responses [1]	Confirms disrupted electrical activity in the retina.
Histopathology	Changes in the photoreceptor cell layer and outer nuclear layer [1]	Identifies structural damage to light-sensing cells and their nuclei.

## Experimental Protocols for Ocular Safety Assessment

Based on the methodologies from the cited research, here are detailed protocols you can adapt to evaluate potential ocular toxicity in preclinical models.

### Protocol 1: Electroretinography (ERG) for Retinal Function


- **Objective:** To assess the functional integrity of the retina by measuring its electrical response to light stimuli.
- **Key Steps:**
  - **Animal Preparation:** Anesthetize the animal (e.g., beagle dog) and ensure mydriasis (pupil dilation) using topical agents.
  - **Electrode Placement:** Position a recording electrode on the cornea, a reference electrode subcutaneously, and a ground electrode at a neutral site.
  - **Stimulus Delivery:** Expose the eye to standardized flashes of light of varying intensities in a dark-adapted (scotopic) and then light-adapted (photopic) state.
  - **Signal Recording:** Record the electrical waveforms, focusing on the a-wave (originating from photoreceptors) and b-wave (originating from inner retinal cells).
  - **Data Analysis:** Compare the amplitude and implicit time (latency) of these waves between compound-treated and control groups. Abnormal waveforms in treated animals indicate retinal dysfunction [1].

## Protocol 2: Histopathological Examination of Retinal Tissue

- **Objective:** To identify structural damage to retinal layers.
- **Key Steps:**
  - **Tissue Collection:** Enucleate (remove) the eyes at the end of the study and immerse them in a suitable fixative (e.g., Davidson's fixative or neutral buffered formalin).
  - **Processing & Embedding:** Dehydrate the tissue through a series of alcohols and xylene, then embed in paraffin wax.
  - **Sectioning & Staining:** Cut thin sections (4-6  $\mu\text{m}$ ) through the optic nerve head and stain with Hematoxylin and Eosin (H&E).
  - **Microscopic Evaluation:** Examine the sections under a light microscope for morphological changes. Pay particular attention to the **photoreceptor inner/outer segments** and the **outer nuclear layer** (where photoreceptor cell bodies are located), as these were specifically affected by **CH5164840** [1].

## Mechanism of Toxicity and Signaling Pathway

The following diagram illustrates the current understanding of how Hsp90 inhibition leads to retinal toxicity, based on the literature.



[Click to download full resolution via product page](#)

This diagram shows that Hsp90 inhibition destabilizes key client proteins in retinal cells. Two identified clients are **TRPM1**, crucial for photoreceptor signal transduction [2], and **MAP1B**, essential for microtubule stability and intracellular transport [4]. The degradation of these proteins triggers apoptosis and ROS production, ultimately leading to visual dysfunction [1] [2].

## Future Directions: Hsp90 $\beta$ -Selective Inhibitors

Emerging research suggests that the ocular (and cardiac) toxicity of Hsp90 pan-inhibitors may be attributable primarily to the inhibition of the **Hsp90 $\alpha$  isoform** [2]. Recent studies on **Hsp90 $\beta$ -selective inhibitors** (e.g.,

NDNB1182) have shown promising anti-cancer activity while avoiding the cardio- and ocular-toxicity observed with pan-inhibitors in vitro models [2]. This highlights a potential strategic direction for developing safer Hsp90-targeted therapies.

### **Need Custom Synthesis?**

Email: [info@smolecule.com](mailto:info@smolecule.com) or [Request Quote Online](#).

## References

1. Retinal toxicity induced by small-molecule Hsp90 inhibitors in beagle... [pubmed.ncbi.nlm.nih.gov]
2. Assessment of Hsp90 $\beta$ -selective inhibitor safety and on- ... [nature.com]
3. Luminespib - an overview [sciencedirect.com]
4. The Role of Hsp90 in Retinal Proteostasis and Disease - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [CH5164840 side effects visual disorder]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b547926#ch5164840-side-effects-visual-disorder>]

### **Disclaimer & Data Validity:**

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

**Need Industrial/Bulk Grade?** [Request Custom Synthesis Quote](#)

## Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

### Contact

**Address:** Ontario, CA 91761, United States

**Phone:** (512) 262-9938

**Email:** [info@smolecule.com](mailto:info@smolecule.com)

**Web:** [www.smolecule.com](http://www.smolecule.com)